Cas no 1368683-86-6 (3-(5-chlorothiophen-2-yl)-1-methyl-1H-pyrazole-5-carboxylic acid)

• Product Name: 3-(5-chlorothiophen-2-yl)-1-methyl-1H-pyrazole-5-carboxylic acid
• CAS No: 1368683-86-6
• MF: C₉H₇ClN₂O₂S
• MW: 242.682079553604
• CID: 5961121
• PubChem ID: 82293487
• Update Time: 2025-05-19

3-(5-chlorothiophen-2-yl)-1-methyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-chlorothiophen-2-yl)-1-methyl-1H-pyrazole-5-carboxylic acid
• EN300-1967849
• 1368683-86-6

• Inchi： 1S/C9H7ClN2O2S/c1-12-6(9(13)14)4-5(11-12)7-2-3-8(10)15-7/h2-4H,1H3,(H,13,14)
• InChI Key： RTLQNGABEWGSEY-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2C=C(C(=O)O)N(C)N=2)S1

Computed Properties

• Exact Mass: 241.9916763g/mol
• Monoisotopic Mass: 241.9916763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 83.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 3-(5-chlorothiophen-2-yl)-1-methyl-1H-pyrazole-5-carboxylic acid

Recent Advances in the Study of 3-(5-chlorothiophen-2-yl)-1-methyl-1H-pyrazole-5-carboxylic acid (CAS: 1368683-86-6)

The compound 3-(5-chlorothiophen-2-yl)-1-methyl-1H-pyrazole-5-carboxylic acid (CAS: 1368683-86-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, featuring a chlorothiophene and pyrazole moiety, has been investigated for its role as a key intermediate in the synthesis of biologically active molecules. Recent studies have focused on its pharmacological properties, synthetic pathways, and potential applications in drug discovery.

One of the most notable advancements in the study of this compound is its application in the development of kinase inhibitors. Kinases play a critical role in various cellular processes, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Researchers have identified 3-(5-chlorothiophen-2-yl)-1-methyl-1H-pyrazole-5-carboxylic acid as a promising scaffold for designing selective kinase inhibitors. Its structural features allow for modifications that can enhance binding affinity and specificity towards target kinases.

In a recent study published in the Journal of Medicinal Chemistry, researchers explored the synthesis and biological evaluation of derivatives of 3-(5-chlorothiophen-2-yl)-1-methyl-1H-pyrazole-5-carboxylic acid. The study highlighted the compound's versatility as a building block for creating novel inhibitors with improved pharmacokinetic properties. The derivatives exhibited potent inhibitory activity against a panel of kinases, with some showing nanomolar IC50 values. These findings underscore the potential of this compound in the development of next-generation kinase-targeted therapies.

Another area of research has focused on the compound's role in antimicrobial agents. With the rise of antibiotic-resistant pathogens, there is an urgent need for new antimicrobial scaffolds. Preliminary studies have demonstrated that derivatives of 3-(5-chlorothiophen-2-yl)-1-methyl-1H-pyrazole-5-carboxylic acid exhibit activity against a range of Gram-positive and Gram-negative bacteria. The mechanism of action appears to involve disruption of bacterial cell wall synthesis, making it a candidate for further development as a novel antibiotic.

Beyond its pharmacological applications, the synthetic accessibility of 3-(5-chlorothiophen-2-yl)-1-methyl-1H-pyrazole-5-carboxylic acid has also been a subject of investigation. Recent advancements in green chemistry have led to the development of more efficient and environmentally friendly synthetic routes for this compound. For instance, a study in Organic Process Research & Development reported a scalable, one-pot synthesis method that reduces waste and improves yield, making it more feasible for industrial-scale production.

In conclusion, 3-(5-chlorothiophen-2-yl)-1-methyl-1H-pyrazole-5-carboxylic acid (CAS: 1368683-86-6) represents a versatile and promising compound in the field of chemical biology and medicinal chemistry. Its applications in kinase inhibition, antimicrobial therapy, and synthetic chemistry highlight its broad potential. Continued research into its derivatives and mechanisms of action will likely yield further breakthroughs, positioning it as a valuable tool in drug discovery and development.